Cas no 35534-19-1 (2-(Methylamino)-1-phenylethanone)

2-(Methylamino)-1-phenylethanone Properties

Names and Identifiers

• 2-(Methylamino)-1-phenylethanone
• alpha-(Methylamino)acetophenone
• 2-METHYLAMINO-1-PHENYL-ETHANONE HYDROCHLORIDE,
• 2-Methylamino-1-phenyl-aethanon
• 2-methylaminoacetophenone
• Methylphenacylamin
• 2-Methylamino-1-phenyl-ethanone
• methylaminoacetophenone
• EN300-187785
• NCIOpen2_000860
• 2-METHYLAMINO-1-PHENYLETHANONE
• SCHEMBL260807
• CHEMBL1907015
• DTXSID70328985
• FT-0694411
• 2-(methylamino)-1-phenylethan-1-one
• A822851
• 35534-19-1
• 2-(methylamino)-1-phenyl-ethanone
• BCP11464
• AKOS005137930
• +Expand

• MDL： MFCD01090318
• InChIKey： VVFCJVLORNFVHI-UHFFFAOYSA-N
• Inchi： 1S/C9H11NO/c1-10-7-9(11)8-5-3-2-4-6-8/h2-6,10H,7H2,1H3
• SMILES： CNCC(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 149.08400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 149.084
• Heavy Atom Count: 11
• Complexity: 128
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 29.1A^2

Experimental Properties

• LogP: 1.47960
• PSA: 29.10000
• Refractive Index: 1.521
• Boiling Point: 245 ºC
• Flash Point: 104 ºC
• Density: 1.019

2-(Methylamino)-1-phenylethanone Security Information

2-(Methylamino)-1-phenylethanone Customs Data

• HS CODE：2922399090
• Customs Data：

  China Customs Code:

  2922399090

  Overview:

  2922399090 Other amino aldehydes\Amino ketones and their salts(Including aminoquinone and its salts,Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Summary:

  2922399090 other amino-aldehydes, amino-ketones and amino-quinones, other than those containing more than one kind of oxygen function; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%